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Compound of Interest

Compound Name:
Ethyl 4-(4-fluorophenyl)-3-

oxobutanoate

Cat. No.: B045282 Get Quote

An In-depth Technical Guide to Ethyl 4-(4-
fluorophenyl)-3-oxobutanoate
This guide provides detailed information on the chemical properties, structure, and

nomenclature of Ethyl 4-(4-fluorophenyl)-3-oxobutanoate, a compound of interest for

researchers, scientists, and professionals in drug development.

Chemical Identity and Properties
Ethyl 4-(4-fluorophenyl)-3-oxobutanoate is a keto-ester derivative with a fluorinated phenyl

group. Its chemical and physical properties are summarized in the table below for easy

reference.

Identifier Value

IUPAC Name ethyl 4-(4-fluorophenyl)-3-oxobutanoate[1]

CAS Number 221121-37-5[1][2]

Molecular Formula C12H13FO3[2][3]

Molecular Weight 224.23 g/mol [1][2]

InChI Key QCQKQRINQDBSEZ-UHFFFAOYSA-N[1]
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Chemical Structure
The molecular structure of Ethyl 4-(4-fluorophenyl)-3-oxobutanoate consists of a four-carbon

butanoate backbone. An ethyl group is attached to one of the oxygen atoms, forming an ethyl

ester. A ketone (oxo) group is located at the third carbon atom of the butanoate chain. The

fourth carbon atom is bonded to a phenyl ring that is substituted with a fluorine atom at its para-

position (position 4).

The presence of the fluorine atom, a highly electronegative element, can significantly influence

the molecule's electronic properties, reactivity, and metabolic stability, making it a valuable

building block in medicinal chemistry.

Structural Diagram
To visualize the molecular arrangement, a 2D structural diagram is provided below. This

diagram illustrates the connectivity of atoms and the key functional groups within the molecule.

Caption: 2D structure of Ethyl 4-(4-fluorophenyl)-3-oxobutanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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